N-[1-(2-methoxyphenyl)ethyl]-4-(4-morpholinyl)benzamide

• IUPAC Name: N-[1-(2-methoxyphenyl)ethyl]-4-morpholin-4-ylbenzamide
• InChI: InChI=1S/C20H24N2O3/c1-15(18-5-3-4-6-19(18)24-2)21-20(23)16-7-9-17(10-8-16)22-11-13-25-14-12-22/h3-10,15H,11-14H2,1-2H3,(H,21,23)
• InChI Key: XRKJFNWUCBNUPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1OC)NC(=O)C2=CC=C(C=C2)N3CCOCC3
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of “N-[1-(2-methoxyphenyl)ethyl]-4-(4-morpholinyl)benzamide” can be inferred from its name. It likely contains a benzamide core, with a methoxyphenyl group and a morpholinyl group attached. The exact structure would need to be confirmed through techniques such as X-ray crystallography or NMR spectroscopy.

Safety and Hazards

The safety and hazards associated with “N-[1-(2-methoxyphenyl)ethyl]-4-(4-morpholinyl)benzamide” are not specified in the search results. As with any chemical compound, appropriate safety precautions should be taken when handling it, and its use should comply with all relevant regulations.